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Compound of Interest

Compound Name: Cyclopropyltributylstannane

Cat. No.: B177447

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of Cyclopropyltributylstannane, a key organotin compound in organic synthesis.
Adherence to these protocols is critical for minimizing risks and ensuring the integrity of your
research.

Chemical Safety and Hazard Information

Cyclopropyltributylstannane is a hazardous chemical that requires careful handling. Below is
a summary of its key hazard classifications.
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Hazard Classification Category Hazard Statement
o H301/H302: Toxic or Harmful if
Acute Toxicity, Oral Category 3/4
swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1][2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][2]

Reproductive Toxicity

Category 1B

H360: May damage fertility or
the unborn child

Specific Target Organ Toxicity

H372: Causes damage to

Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure[3][4]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 ]
Environment (Acute) life[3][4]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Chronic)

with long lasting effects[3][4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Cyclopropyltributylstannane to prevent

exposure.
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Protection Type Specification

Chemical splash goggles and a face shield
(minimum 8-inch) are required.[1][5][6] All eye
) and face protection must be tested and
Eye/Face Protection )
approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).
[11[6]

A chemical-resistant, impervious suit and gloves

should be worn at all times.[6][7] Gloves must
Skin Protection be inspected before use and disposed of after

contamination in accordance with laboratory

practices.[1][6]

Work should be conducted in a chemical fume
hood.[5] If the risk of inhalation is high, a full-
face respirator with multi-purpose combination
) ) (US) or type ABEK (EN 14387) respirator
Respiratory Protection ] i

cartridges should be used.[6] Respirators and
their components must be tested and approved
under appropriate government standards like

NIOSH (US) or CEN (EU).[1][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Experimental Workflow

The following diagram outlines the standard operating procedure for working with
Cyclopropyltributylstannane.
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Preparation

Don Personal Protective Equipment (PPE)

'

Prepare work area in a chemical fume hood

'

Assemble and check all necessary equipment

Proceed to Handling

Hanflling

Carefully transfer Cyclopropyltributylstannane

'

Perform the chemical reaction

'

Monitor the reaction progress

Proceed to Cleanup

Cleanup a&d Disposal

Quench the reaction and work-up

2N

Segregate and label waste Decontaminate work surfaces and equipment
Dispose of waste through a licensed service Doff and dispose of contaminated PPE

Click to download full resolution via product page

Cyclopropyltributylstannane Handling Workflow
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Detailed Methodologies

Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly.[1] Prepare the
designated work area, typically a chemical fume hood, ensuring it is clean and uncluttered.
[5] All glassware and equipment should be inspected for defects.

Transfer: Use appropriate techniques to transfer the liquid, minimizing the potential for
splashes or aerosol generation.

Reaction: Conduct the reaction under an inert atmosphere as required.[1] Maintain
awareness of the reaction's progress and any potential exothermic events.

Accidental Release Measures:

Evacuation: In case of a spill, evacuate personnel to a safe area.[1]
Ventilation: Ensure adequate ventilation.[1]

Containment: For small spills, absorb with an inert material (e.g., sand, vermiculite) and
place in a suitable, closed container for disposal.[1][5] Do not let the product enter drains.[1]

Cleanup: Clean the affected area thoroughly.

First Aid:

General advice: Consult a physician and show them the Safety Data Sheet.[1]
If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]
In case of skin contact: Immediately wash off with soap and plenty of water.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1][5]
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] The
recommended storage temperature is between 2-8°C under an inert atmosphere.[1] The
storage area should be locked up or accessible only to authorized personnel.

Disposal Plan:

All waste containing Cyclopropyltributylstannane must be treated as hazardous waste.

Dispose of the material through a licensed professional waste disposal service.[1]

Contaminated packaging should be disposed of as unused product.[1]

Do not allow the chemical to be released into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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